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Compound of Interest

Compound Name: 4-Amino-2,6-diphenylphenol

Cat. No.: B1268537

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-Amino-2,6-diphenylphenol (CAS number: 50432-01-4). While information on
the biological activity and specific signaling pathways of this compound is not extensively
available in current scientific literature, this document consolidates the known data on its
chemical characteristics, synthesis, and safety profile. This guide is intended to serve as a
foundational resource for researchers and professionals in drug development and other
scientific fields who may be interested in the potential applications of this molecule.

Chemical and Physical Properties

4-Amino-2,6-diphenylphenol is a solid organic compound with the molecular formula
C1sH1sNO.[1] It is also known by other names such as 5'-Amino-2'-hydroxy-m-terphenyl and 5'-
Amino-[1,1":3',1"-terphenyl]-2'-0l.[2][3] The compound is stable under normal conditions but is

incompatible with strong oxidizing agents.[2]

Table 1: Physicochemical Properties of 4-Amino-2,6-diphenylphenol
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Property Value Source(s)
CAS Number 50432-01-4 [1]
Molecular Formula C1sH1sNO [1][2]
Molecular Weight 261.32 g/mol [2][4]
Appearance White to brown to dark purple e
powder/crystal

Melting Point 148-150 °C [2][5]
Boiling Point 463.5 £ 45.0 °C (Predicted) [2]
Density 1.183 + 0.06 g/cm3 (Predicted) [2]
pKa 10.29 + 0.23 (Predicted) [2]
Flash Point 234.1°C [6]
InChi Key YCOUFOVMXBWYIX- (6]
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Synthesis and Application

The primary documented application of 4-Amino-2,6-diphenylphenol is in chemical synthesis.
Specifically, it has been utilized in the synthesis of 4-diazo-2,6-diphenylcyclohexa-2,5-dienone
through a diazotization reaction in glacial acetic acid.[2][5]

Experimental Protocol: Synthesis of 4-diazo-2,6-
diphenylcyclohexa-2,5-dienone

While a detailed, step-by-step experimental protocol from a peer-reviewed publication is not
readily available in the searched literature, the synthesis involves the diazotization of 4-Amino-
2,6-diphenylphenol.[2][5] A general procedure for diazotization of an aromatic amine is as
follows:
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» Dissolve 4-Amino-2,6-diphenylphenol in a suitable acidic medium, such as glacial acetic
acid.

» Cool the solution in an ice bath to a temperature typically between 0-5 °C.

e Slowly add a solution of sodium nitrite (NaNO2) dissolved in water, while maintaining the low
temperature and stirring vigorously.

e The reaction progress can be monitored by testing for the presence of excess nitrous acid
using starch-iodide paper.

o Upon completion, the resulting diazonium salt can be isolated or used in situ for subsequent
reactions.

Note: This is a generalized protocol and the specific conditions for the synthesis of 4-diazo-2,6-
diphenylcyclohexa-2,5-dienone may vary.

4-diazo-2,6-diphenylcyclohexa-2,5-dienone

NaNO2 / Acetic Acid =

4-Amino-2,6-diphenylphenol

Click to download full resolution via product page
Synthesis of 4-diazo-2,6-diphenylcyclohexa-2,5-dienone.

Biological Activity and Signaling Pathways

Extensive searches of scientific databases and literature did not yield specific information on
the biological activity, mechanism of action, or associated signaling pathways for 4-Amino-2,6-
diphenylphenol. Research on aminophenol derivatives has explored various biological
activities, including antimicrobial and anti-inflammatory properties; however, these studies do
not specifically include the 2,6-diphenyl substituted variant.[7] Therefore, the biological effects
of 4-Amino-2,6-diphenylphenol remain an area for future investigation.
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Safety and Handling

4-Amino-2,6-diphenylphenol is classified as a hazardous substance. It is crucial to handle
this compound with appropriate personal protective equipment (PPE) in a well-ventilated area.

Table 2: GHS Hazard Information for 4-Amino-2,6-diphenylphenol

Hazard Statement Code Description

Causes skin irritation H315 Irritant to the skin.

Can cause significant irritation

Causes serious eye irritation H319
to the eyes.

_ o May irritate the respiratory tract
May cause respiratory irritation ~ H335 ) )
upon inhalation.

Data sourced from ECHEMI and PubChem.[1][8]

Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles.[8]

o Skin Protection: Wear protective gloves and clothing.[8]

o Respiratory Protection: Use a NIOSH-approved respirator if dust is generated.[8]

First Aid Measures:

If Inhaled: Move the person to fresh air.[8]

In Case of Skin Contact: Wash off with plenty of water.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[8]

If Swallowed: Rinse mouth with water. Seek medical attention.[3]

Storage:
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Store in a well-ventilated place and keep the container tightly closed.[8]

Conclusion

4-Amino-2,6-diphenylphenol is a chemical compound with well-defined physical and chemical
properties. Its primary documented use is as an intermediate in chemical synthesis. While the
potential for biological activity exists, as seen in related aminophenol structures, there is
currently a lack of published research on the specific biological effects and mechanisms of
action of 4-Amino-2,6-diphenylphenol. This presents an opportunity for further investigation
by researchers in drug discovery and related fields to explore the pharmacological potential of
this molecule. The information provided in this guide serves as a starting point for such
endeavors, emphasizing the importance of safe handling and storage of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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